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Compound of Interest

Compound Name: 1,5-Hexadiyne

Cat. No.: B1215225

Essential Safety and Handling Guide for 1,5-
Hexadiyne

This document provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,5-Hexadiyne (CAS RN: 628-16-
0). Adherence to these guidelines is essential to mitigate the significant risks associated with
this highly flammable and hazardous compound.

Hazard Identification and Quantitative Data

1,5-Hexadiyne is a highly flammable, toxic, and unstable liquid that requires careful handling in
a controlled laboratory environment.[1] It is classified as a highly flammable liquid and vapor
(H225) and may be fatal if swallowed and enters airways (H304). The substance is known to
cause skin and serious eye irritation. Due to its instability, it is prone to polymerization,
spontaneous combustion, and explosion.[1]
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Property Value Source
Molecular Formula CeHe [2]
Molecular Weight 78.11 g/mol [2]
Appearance Colorless to Yellow Liquid [3]
Boiling Point 86 °C [1]
Flash Point -11 °C

Specific Gravity 0.80 (at 20°C)

Storage Temperature 0-10°C (Refrigerated)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 1,5-Hexadiyne to prevent

exposure through inhalation, skin, or eye contact.
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Specifications and Best

Body Part Required PPE .
Practices
Weatr tightly fitting safety
goggles with side-shields
(conforming to EN 166 or
) NIOSH standards).[4] A face
Eyes/Face Safety Goggles & Face Shield

shield should be worn over
goggles, especially when there
is a risk of splashing or

explosion.[5]

Wear fire/flame resistant and
impervious clothing.[4] Use
] ] chemically impermeable
) Chemical-Resistant Gloves &
Skin ] ] gloves; consult manufacturer's
Protective Clothing o

compatibility charts to select
the appropriate glove material

for alkynes.[4][5][6]

A full-face respirator is
necessary if exposure limits
are exceeded or if irritation
Respiratory Full-Face Respirator occurs.[4] All work must be
conducted in a well-ventilated
area, preferably within a

chemical fume hood.[1][7]

Shoes must fully cover the
feet.[5]

Footwear Closed-Toe Shoes

Operational Plan: Step-by-Step Handling Protocol
Engineering Controls and Preparation

» Ventilation: Always handle 1,5-Hexadiyne in a well-ventilated area or inside a certified
chemical fume hood to prevent vapor accumulation.[7]
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« Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, hot
surfaces, and static electricity.[7][8] Smoking is strictly prohibited in the handling area.

o Equipment: Use only non-sparking tools and explosion-proof electrical and ventilating
equipment.[7][8]

e Grounding: Ensure that all containers and receiving equipment are properly grounded and
bonded to prevent static discharge.[3][7][8]

o Safety Equipment: An emergency eye wash fountain and safety shower must be immediately
accessible in the work area.[7]

Safe Handling Procedure

o Avoid Contact: Prevent all contact with eyes and skin.[7] Do not breathe vapors or mist.[7]

» Dispensing: When transferring the liquid, do so carefully to minimize splashing or the
generation of aerosols.

» Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.[7] Contaminated clothing should be removed immediately and washed
before reuse.[7]

Storage

o Container: Keep the container tightly closed when not in use.[3][7]

e Location: Store in a cool, dry, and well-ventilated area away from heat and ignition sources.
[3][7] The recommended storage condition is under refrigeration (0-10°C).

o Incompatibilities: Store away from incompatible materials, particularly oxidizing agents.[7]

Emergency and Disposal Plan
Accidental Release Measures

e Immediate Action: In case of a spill, immediately evacuate personnel from the area and
eliminate all ignition sources.[7][8]
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» Containment: Prevent the spill from entering sewers or public waterways.[7]

e Cleanup: Use an inert, absorbent material to clean up the spill. Collect the absorbed material
using non-sparking tools and place it into a suitable, labeled container for disposal.[7][8]

First-Aid Measures

 Inhalation: Move the affected person to fresh air. If they feel unwell, seek immediate medical
advice.[7][8]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[7][8]
Remove contaminated clothing.[7]

e Eye Contact: Flush eyes immediately with water for at least 15 minutes, removing contact
lenses if present.[7][8] Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting.[3][8] Call a poison control center or doctor immediately
for treatment advice.[3]

Fire-Fighting
o Extinguishing Media: Use water spray, foam, dry chemical, or carbon dioxide to extinguish a

fire.[7]

e Hazards: The substance is highly flammable and vapors can form explosive mixtures with
air.[7][8] Containers may explode if heated.[8]

o Protective Gear: Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA).[8]

Disposal Plan

o Waste Collection: Collect waste 1,5-Hexadiyne and contaminated materials in a designated,
chemically compatible, and properly labeled hazardous waste container.[9]

» Disposal Method: Disposal must be carried out by a licensed waste disposal facility, typically
via incineration.[7]
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e Regulations: All disposal activities must be in strict accordance with local, state, and federal
regulations.[7] Do not dispose of into the environment.

Safety Workflow Visualization

The following diagram illustrates the essential workflow for the safe handling of 1,5-Hexadiyne,

from initial planning to final disposal.
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1. Preparation & Assessment

Conduct Risk Assessment
(Review SDS)

:

Select Appropriate PPE

(Goggles, Face Shield, Gloves, Lab Coat)

:

Verify Engineering Controls

(Fume Hood, Eyewash, Safety Shower)

2. Handling| Operations

Know Emergency Procedures
(Spill, Fire, First-Aid)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,5-Hexadiyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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